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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in enhancing the

light fastness of Disperse Orange 30.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is light fastness and why is it important for Disperse Orange 30?

Light fastness refers to a material's resistance to color change upon exposure to light.[1] For

Disperse Orange 30, a synthetic azo dye used on hydrophobic fibers like polyester, poor light

fastness can lead to premature fading, which is a significant concern for applications such as

automotive textiles, outdoor fabrics, and sportswear.[2] The degradation of the dye's molecular

structure by photons, particularly from UV radiation, causes this color change.[3]

Q2: My polyester fabric dyed with Disperse Orange 30 is showing poor light fastness. What

are the potential causes?

Several factors can contribute to the poor light fastness of Disperse Orange 30 on polyester.

[2] Troubleshooting should begin by examining the following:

Improper Dyeing Process: Ensure that the dyeing temperature and time are optimized to

allow for complete dye penetration and fixation within the polyester fibers.[1]
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Presence of Unfixed Dye: Disperse dye particles remaining on the fiber surface after dyeing

have significantly lower light fastness than the dye that has diffused into the fiber.[4][5]

Finishing Chemicals: Certain cationic softeners and other finishing agents can negatively

impact the light fastness of disperse dyes.[3][4]

Dye Concentration: Lighter shades tend to have lower light fastness as the dye molecules

are more dispersed and have a larger surface area exposed to light.[2]

Q3: How can I remove unfixed Disperse Orange 30 from the surface of my dyed polyester

fabric?

A crucial post-dyeing treatment called reduction clearing is necessary to remove unfixed

surface dye.[5] This process uses a reducing agent, typically sodium hydrosulfite, in an alkaline

solution to strip the loosely adhering dye particles.[5] An effective reduction clearing process is

a primary solution to improve not only light fastness but also wash and crocking fastness.[4]

Q4: What are UV absorbers and how do they improve the light fastness of Disperse Orange
30?

UV absorbers are chemical compounds that can be applied to textiles to protect the dye from

photodegradation.[2] They function by preferentially absorbing harmful UV radiation and

dissipating it as less harmful thermal energy, thus shielding the dye molecules from the energy

that would cause them to break down.[2] Common types of UV absorbers used for textiles

include benzotriazole and benzophenone derivatives.[6]

Q5: Can I apply a UV absorber during the dyeing process with Disperse Orange 30?

While it is possible to apply some UV absorbers simultaneously with the dyeing process, it is

often more effective to apply them as a post-dyeing treatment.[6] Applying the UV absorber

after dyeing ensures that it forms a protective layer on the surface of the dyed fibers without

interfering with the dye diffusion and fixation process.[2]

Q6: Are there any other chemical treatments that can enhance the light fastness?

Besides UV absorbers, the use of antioxidants can also improve the light fastness of dyed

fabrics.[7] Antioxidants work by scavenging free radicals that are formed during the
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photodegradation process, thereby inhibiting the chain reactions that lead to color fading.[7]

Quantitative Data on Light Fastness Improvement
The following table summarizes the typical expected improvements in the light fastness of

polyester fabric dyed with an azo disperse dye like Disperse Orange 30 after various

treatments. The light fastness is graded on the ISO Blue Wool Scale, which ranges from 1

(very poor) to 8 (excellent).

Treatment
Typical Light Fastness
Grade (ISO 105-B02)

Notes

Standard Dyeing (No After-

treatment)
5-6 Baseline light fastness.

Standard Dyeing + Reduction

Clearing
6

Removal of surface dye

improves fastness.

Standard Dyeing +

Benzotriazole UV Absorber

(2% owf)

6-7
UV absorber provides

significant protection.

Standard Dyeing +

Benzophenone UV Absorber

(2% owf)

6-7
Another effective class of UV

absorber.

Standard Dyeing + Reduction

Clearing + UV Absorber (2%

owf)

7

A combination of treatments

offers the highest level of light

fastness.

owf: on the weight of fiber

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester with Disperse Orange 30
Objective: To dye polyester fabric with Disperse Orange 30 using a standard high-temperature

exhaust method.
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Materials:

Polyester fabric

Disperse Orange 30

Dispersing agent

Acetic acid

Laboratory dyeing machine

Procedure:

Dyebath Preparation:

Prepare a dye stock solution by making a paste of Disperse Orange 30 with a small

amount of dispersing agent and then adding warm water.

Set the dyebath with a liquor ratio of 10:1.

Add a dispersing agent (e.g., 1 g/L).

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

Add the required amount of the dispersed dye solution (e.g., 1% on the weight of fabric).

Dyeing:

Introduce the prepared polyester fabric into the dyebath at 60°C.

Raise the temperature to 130°C at a rate of 2°C/minute.

Maintain the temperature at 130°C for 45-60 minutes.

Cool the dyebath down to 70°C.

Rinse the fabric thoroughly.
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Protocol 2: Reduction Clearing of Polyester Dyed with
Disperse Orange 30
Objective: To remove unfixed surface dye from the dyed polyester fabric to improve fastness

properties.

Materials:

Dyed polyester fabric from Protocol 1

Sodium hydrosulfite

Sodium hydroxide

Water bath or laboratory dyeing machine

Procedure:

Prepare the Reduction Clearing Bath:

Use a liquor ratio of 10:1.

Add 2 g/L of sodium hydrosulfite.

Add 2 g/L of sodium hydroxide.

Treatment:

Treat the rinsed, dyed fabric in this bath at 70-80°C for 15-20 minutes.

Final Steps:

Rinse the fabric thoroughly with hot water, followed by cold water.

Neutralize the fabric with a weak solution of acetic acid (e.g., 1 g/L) if necessary.

Dry the fabric.
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Protocol 3: After-treatment with a UV Absorber
Objective: To apply a UV absorber to the dyed and reduction-cleared fabric to further enhance

light fastness.

Materials:

Dyed and reduction-cleared polyester fabric

Benzotriazole-based UV absorber

Dispersing agent

Acetic acid

Laboratory dyeing or finishing machine

Procedure:

Treatment Bath Preparation:

Set a fresh bath with a liquor ratio of 10:1.

Disperse the benzotriazole-based UV absorber (e.g., 2% on the weight of fabric) with a

small amount of dispersing agent and add it to the bath.

Adjust the pH to 4.5-5.5 with acetic acid.

Application:

Introduce the dyed and reduction-cleared fabric into the bath at 40°C.

Raise the temperature to 120°C at a rate of 2°C/minute.

Hold the temperature at 120°C for 30 minutes.

Cool the bath down to 70°C.

Final Steps:
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Rinse the fabric with water.

Dry the fabric.

Protocol 4: Light Fastness Testing (ISO 105-B02)
Objective: To evaluate the light fastness of the treated and untreated dyed fabrics.

Apparatus:

Xenon arc lamp fading apparatus

ISO Blue Wool Standards (1-8)

Grey scale for assessing color change

Procedure:

Sample Preparation: Mount the fabric specimens on cardboard holders.

Exposure: Place the specimens and the Blue Wool Standards in the xenon arc lamp

apparatus.

Irradiation: Expose the samples to the artificial light source under controlled conditions as

specified in the ISO 105-B02 standard.

Assessment: Periodically compare the fading of the fabric specimens with the fading of the

Blue Wool Standards.

Rating: The light fastness grade is the number of the Blue Wool Standard that shows a

similar degree of color change to the test specimen.
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Caption: Factors influencing the light fastness of Disperse Orange 30.
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Caption: Experimental workflow for enhancing light fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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